4-(1,3-benzodioxol-5-yl)-2-methyl-5-oxo-5H-indeno[1,2-b]pyridine-3-carbonitrile

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-2-methyl-5-oxoindeno[1,2-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C21H12N2O3/c1-11-15(9-22)18(12-6-7-16-17(8-12)26-10-25-16)19-20(23-11)13-4-2-3-5-14(13)21(19)24/h2-8H,10H2,1H3
• InChI Key: AOLHZIZERVLJAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C2C(=N1)C3=CC=CC=C3C2=O)C4=CC5=C(C=C4)OCO5)C#N
• Molecular Formula: C21H12N2O3
• Molecular Weight: 340.3 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a benzodioxol group, a methyl group, an oxo group, an indeno group, a pyridine group, and a carbonitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the benzodioxol group could be introduced through a condensation reaction, while the pyridine ring could be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzodioxol group would form a fused ring system with the indeno group, while the pyridine and carbonitrile groups would likely be attached to this core structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the oxo group could be reduced to a hydroxyl group, or the carbonitrile group could be hydrolyzed to a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, the presence of the polar carbonitrile and oxo groups could increase its solubility in polar solvents.

Scientific Research Applications

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Mechanism of Action

Target of Action

The primary target of this compound is microtubules and their component protein, tubulin . Tubulin is a key protein in the formation of the cytoskeleton, which provides structure and shape to cells. Microtubules, made up of tubulin, are involved in several crucial cellular processes, including cell division and intracellular transport .

Mode of Action

This compound interacts with its targets by modulating microtubule assembly . It achieves this through the suppression of tubulin polymerization or stabilization of microtubule structure . This interaction causes a mitotic blockade, leading to cell apoptosis , which is a form of programmed cell death.

Biochemical Pathways

The compound’s interaction with tubulin disrupts the normal function of microtubules, affecting various biochemical pathways. This disruption can lead to the arrest of the cell cycle at the S phase , a period during which DNA replication occurs. This disruption can also induce apoptosis, leading to the death of cancer cells .

Pharmacokinetics

It’s worth noting that the compound’s efficacy against cancer cells suggests it has sufficient bioavailability to reach its target sites within the body .

Result of Action

The compound’s action results in the arrest of the cell cycle and the induction of apoptosis in cancer cells . This leads to a reduction in the proliferation of cancer cells, contributing to its anticancer activity .

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. This could include wearing personal protective equipment and ensuring adequate ventilation.

Future Directions

Future research on this compound could involve further exploration of its synthesis and potential applications. This could include optimizing the synthesis process, investigating its reactivity under different conditions, or studying its interactions with various biological targets.